Cas no 2705987-08-0 ((4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane)

• Product Name: (4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane
• CAS No: 2705987-08-0
• MF: C₉H₁₀ClFOS
• MW: 220.69
• CID: 5082404
• Update Time: 2026-03-01

(4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10ClFOS/c1-3-12-9-6(10)4-5-7(13-2)8(9)11/h4-5H,3H2,1-2H3
• InChI Key： XJLUVJBQMVGYGV-UHFFFAOYSA-N
• SMILES： S(C)C1C(F)=C(C(=CC=1)Cl)OCC

Additional information on (4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane

Introduction to (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane (CAS No. 2705987-08-0)

The compound (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane, identified by the CAS number 2705987-08-0, is a specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of sulfides, where a sulfur atom is bonded to two organic groups. The molecule consists of a methyl group attached to a sulfur atom, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with chlorine, ethoxy, and fluorine groups at specific positions, making it a highly functionalized aromatic compound.

The synthesis of (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired substitution pattern on the phenyl ring. The presence of multiple electron-withdrawing groups (chlorine and fluorine) and an electron-donating group (ethoxy) creates a complex electronic environment on the aromatic ring, which can influence the compound's reactivity and stability. This makes it an interesting subject for both academic research and industrial applications.

Recent studies have explored the potential of this compound in pharmaceutical chemistry, where its unique structure could serve as a scaffold for drug development. The combination of chlorine, ethoxy, and fluorine substituents on the phenyl ring may confer specific pharmacokinetic properties, such as improved bioavailability or enhanced targeting capabilities. Additionally, the sulfur-methyl group could play a role in modulating the compound's interaction with biological systems.

In materials science, (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane has shown promise as a precursor for advanced materials with tailored electronic properties. Its ability to form stable covalent bonds under certain conditions makes it a candidate for use in the synthesis of polymers or semiconducting materials. Researchers have also investigated its potential as an intermediate in the production of agrochemicals, where its reactivity could be harnessed to develop more efficient pesticides or herbicides.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane becomes crucial. Preliminary studies suggest that its functional groups may influence its persistence in natural environments, with the ethoxy group potentially aiding in microbial degradation processes.

From a toxicological perspective, recent findings indicate that (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane exhibits low acute toxicity in experimental models. However, long-term exposure studies are still needed to fully assess its safety profile. These insights are particularly relevant for industries handling or manufacturing this compound, as they aim to comply with global safety standards and regulations.

In conclusion, (4-Chloro-3-Ethoxy-2-Fluorophenyl)(Methyl)Sulfane (CAS No. 2705987-08-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for both fundamental research and practical innovations. As scientific advancements continue to unfold, this compound is likely to find new uses that further highlight its significance in modern chemistry.